Cas no 62357-69-1 (1,2-Cyclopentanediol, 3-(6-chloro-9H-purin-9-yl)-5-(hydroxymethyl)-, (1α,2β,3β,5β)- (9CI))

• Product name: 1,2-Cyclopentanediol, 3-(6-chloro-9H-purin-9-yl)-5-(hydroxymethyl)-, (1α,2β,3β,5β)- (9CI)
• CAS No: 62357-69-1
• MF: C₁₁H₁₃ClN₄O₃
• MW: 284.698920965195
• CID: 2701042
• PubChem ID: 451905

1,2-Cyclopentanediol, 3-(6-chloro-9H-purin-9-yl)-5-(hydroxymethyl)-, (1α,2β,3β,5β)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclopentanediol, 3-(6-chloro-9H-purin-9-yl)-5-(hydroxymethyl)-, (1α,2β,3β,5β)- (9CI)

• Inchi： 1S/C11H13ClN4O3/c12-10-7-11(14-3-13-10)16(4-15-7)6-1-5(2-17)8(18)9(6)19/h3-6,8-9,17-19H,1-2H2
• InChI Key： GGJDZOWNXFYEEV-UHFFFAOYSA-N
• SMILES： C1C(N2C3N=CN=C(C=3N=C2)Cl)C(O)C(O)C1CO

Computed Properties

• Exact Mass: 284.068
• Monoisotopic Mass: 284.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.89
• Boiling Point: 544°C at 760 mmHg
• Flash Point: 282.8°C
• Refractive Index: 1.827

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues Cyclopentyl nucleosides 1,3-substituted cyclopentyl nucleosides